Cas no 13362-28-2 (2-aminopyridine-4-carboxylic acid)

2-Aminopyridine-4-carboxylic acid is a versatile heterocyclic compound featuring both an amino and a carboxylic acid functional group on a pyridine scaffold. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of active ingredients and fine chemicals. Its reactivity allows for further derivatization, enabling the creation of complex molecules with tailored properties. The compound’s high purity and stability under standard conditions ensure consistent performance in research and industrial applications. Its dual functional groups also facilitate its use in coordination chemistry and as a building block for ligands or metal-organic frameworks.
2-aminopyridine-4-carboxylic acid structure
13362-28-2 structure
Product Name:2-aminopyridine-4-carboxylic acid
CAS No:13362-28-2
MF:C6H6N2O2
MW:138.124041080475
MDL:MFCD00233714
CID:49196
PubChem ID:125307823
Update Time:2025-08-01

2-aminopyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-4-pyridinecarboxylic acid
    • 2-AMINOPYRIDINE-4-CARBOXYLATE
    • 2-AMINOPYRIDINE-4-CARBOXYLIC ACID
    • CHEMBRDG-BB 4015121
    • RARECHEM AL BO 2405
    • 2-AMINO-4-PYRIDINECARBOXYLIC ACID AMIDE
    • 4-Pyridinecarboxylicacid,2-amino-(9CI)
    • 2-Aminoisonicotinic Acid
    • 2-Amino-isonicotinic acid
    • 2-AMinopyridine-4-carboxylic
    • 2-aMinopyridin-4-carboxylic acid
    • 2-aMinopyridine-4-carbo×ylic acid
    • 2-AMinoisonicotinic Acid, 95+%
    • 2-Amino-4-Pyridine Carboxylic Acid
    • 2-Amino isonicotinic acid
    • 4-PYRIDINECARBOXYLIC ACID, 2-AMINO-
    • NSC127962
    • PubChem2426
    • 2-Aminoisonicotinicacid
    • KSC174M9J
    • Jsp002052
    • QMKZZQPPJRWDED-UHFFFAOYSA-N
    • BH360
    • AC-2887
    • W-200105
    • GEO-00202
    • A15200
    • SCHEMBL220538
    • SY003258
    • 13362-28-2
    • MFCD00233714
    • AM20050773
    • FT-0636878
    • EN300-78505
    • CS-D1172
    • AKOS000214130
    • BDBM50121998
    • PS-4089
    • DTXSID40299072
    • CHEMBL3322866
    • AH-011/25003862
    • BCP00191
    • 2-Amino-4-PyridinecarboxylicAcid
    • PB19872
    • NSC-127962
    • BP-10924
    • 2-Amino-isonicotinic acid, AldrichCPR
    • A2332
    • pyridine, 2-amino-4-carboxy-
    • BBL009435
    • DB-012064
    • STK729388
    • 2-aminopyridine-4-carboxylic acid
    • MDL: MFCD00233714
    • Inchi: 1S/C6H6N2O2/c7-5-3-4(6(9)10)1-2-8-5/h1-3H,(H2,7,8)(H,9,10)
    • InChI Key: QMKZZQPPJRWDED-UHFFFAOYSA-N
    • SMILES: OC(C1C=CN=C(C=1)N)=O
    • BRN: 3156

Computed Properties

  • Exact Mass: 138.04300
  • Monoisotopic Mass: 138.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 76.2
  • Surface Charge: 0
  • Tautomer Count: 2

Experimental Properties

  • Color/Form: Powder
  • Density: 1.4170
  • Melting Point: 290°C(lit.)
  • Boiling Point: 498.5 °C at 760 mmHg
  • Flash Point: 498.5 °C at 760 mmHg
  • Refractive Index: 1.649
  • PSA: 76.21000
  • LogP: 0.94320
  • Solubility: Not determined

2-aminopyridine-4-carboxylic acid Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P280G,P305
    P351
    P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-36/37/38
  • Safety Instruction: S26-S36
  • Hazardous Material Identification: Xi T
  • Risk Phrases:R36/37/38
  • HazardClass:IRRITANT
  • Storage Condition:Inert atmosphere,Room Temperature

2-aminopyridine-4-carboxylic acid Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2-aminopyridine-4-carboxylic acid Production Method

2-aminopyridine-4-carboxylic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:13362-28-2)2-氨基-4-吡啶羧酸
Order Number:LE2468597
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:38
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Shanghai Jinhuan Chemical CO., LTD.
Gold Member
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(CAS:13362-28-2)2-Amino isonicotinic acid
Order Number:JH079;JH280
Stock Status:in Stock
Quantity:25kg
Purity:98.00%
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Amadis Chemical Company Limited
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(CAS:13362-28-2)2-aminopyridine-4-carboxylic acid
Order Number:A15200
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:02
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:13362-28-2)2-Aminoisonicotinic acid
Order Number:sfd13966
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
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2-aminopyridine-4-carboxylic acid Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

Additional information on 2-aminopyridine-4-carboxylic acid

Comprehensive Overview of 2-Aminopyridine-4-carboxylic Acid (CAS No. 13362-28-2): Properties, Applications, and Research Insights

2-Aminopyridine-4-carboxylic acid (CAS No. 13362-28-2) is a versatile organic compound with a molecular formula of C6H6N2O2. This heterocyclic derivative combines the structural features of pyridine and carboxylic acid, making it a valuable intermediate in pharmaceutical synthesis, agrochemical development, and material science. Its unique amino and carboxyl functional groups enable diverse chemical modifications, driving interest in drug discovery and biochemical research.

Recent studies highlight the compound's role in designing small-molecule inhibitors and metal-organic frameworks (MOFs). Researchers are exploring its potential in catalysis and supramolecular chemistry, addressing trending topics like green chemistry and sustainable synthesis. The demand for 2-aminopyridine-4-carboxylic acid derivatives has surged due to their applications in bioconjugation and fluorescence labeling, aligning with the growing focus on bioimaging technologies.

From a synthetic perspective, 13362-28-2 serves as a precursor for N-heterocyclic scaffolds, frequently appearing in patents for kinase inhibitors and antiviral agents. Its zwitterionic nature enhances solubility in polar solvents, a property leveraged in formulation optimization—a hot topic in pharmacokinetics discussions. Analytical techniques like HPLC-MS and NMR are critical for characterizing its purity, as impurities may affect downstream cross-coupling reactions.

Environmental scientists are investigating 2-aminopyridine-4-carboxylic acid biodegradation pathways, responding to concerns about API persistence in ecosystems. Meanwhile, material scientists utilize its chelating ability to develop luminescent materials for OLEDs—a sector experiencing exponential growth. These multidisciplinary applications make CAS 13362-28-2 a compound of significant commercial and academic interest.

Quality control of 2-aminopyridine-4-carboxylic acid requires strict adherence to ICH guidelines, particularly regarding residual solvents and heavy metal content. Suppliers often provide technical data sheets detailing storage conditions (typically 2-8°C under inert atmosphere) and compatibility with common reagents. These specifications are crucial for laboratories focusing on high-throughput screening or combinatorial chemistry workflows.

Emerging trends show increased searches for "2-aminopyridine-4-carboxylic acid solubility" and "CAS 13362-28-2 supplier," reflecting industrial demand. The compound's structure-activity relationships (SAR) are frequently discussed in medicinal chemistry forums, especially regarding bioisosteric replacements in lead optimization. Recent publications also explore its use in covalent organic frameworks (COFs)—a cutting-edge area in nanotechnology research.

In conclusion, 2-aminopyridine-4-carboxylic acid (CAS 13362-28-2) bridges multiple scientific domains with its adaptable chemistry. As research progresses toward targeted drug delivery and smart materials, this compound will likely remain at the forefront of innovation. Its balanced lipophilicity (LogP ~0.5) and hydrogen-bonding capacity make it a model substrate for studying molecular recognition phenomena—an enduring theme in modern chemistry.

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(CAS:13362-28-2)2-氨基-4-吡啶羧酸
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